Cas no 102207-40-9 (Piperidinium,1,1'-[1,4-phenylenebis(methylene)]bis[1-ethyl-, dibromide (9CI))

• Product Name: Piperidinium,1,1'-[1,4-phenylenebis(methylene)]bis[1-ethyl-, dibromide (9CI)
• CAS No: 102207-40-9
• MF: C₂₂H₃₈Br₂N₂
• MW: 490.358524799347
• CID: 220483
• PubChem ID: 24842951
• Update Time: 2025-04-19

Piperidinium,1,1'-[1,4-phenylenebis(methylene)]bis[1-ethyl-, dibromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperidinium,1,1'-[1,4-phenylenebis(methylene)]bis[1-ethyl-, dibromide (9CI)
• 1-ethyl-1-[[4-[(1-ethylpiperidin-1-ium-1-yl)methyl]phenyl]methyl]piperidin-1-ium,dibromide
• 1,1'-(1,4-phenylene-bis(methylene))bis(1-ethylpiperidinium) dibromide
• 1,1'-(p-Phenylenedimethylene)bis(1-ethyl piperidinium bromide)
• 1,1'-Diaethyl-1,1'-p-xylylen-bis-piperidinium, Dibromid
• 1,1'-diethyl-1,1'-p-xylylene-bis-piperidinium, dibromide
• LS-116783
• Piperidinium, 1,1'-(p-phenylenedimethylene)bis(1-ethyl-, dibromide
• 102207-40-9
• DTXSID20144778

• Inchi： 1S/C22H38N2.2BrH/c1-3-23(15-7-5-8-16-23)19-21-11-13-22(14-12-21)20-24(4-2)17-9-6-10-18-24;;/h11-14H,3-10,15-20H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key： RRNSXBRKMMIWFD-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+]1(CC)(CC2C=CC(=CC=2)C[N+]2(CC)CCCCC2)CCCCC1

Computed Properties

• Exact Mass: 312.120111
• Monoisotopic Mass: 312.120111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• LogP: -1.34660